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Compound of Interest

Compound Name: Quizalofop-ethyl-d3

Cat. No.: B1413714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Quizalofop-ethyl-
d3 in various organic solvents. The information presented herein is intended to support

research, analytical method development, and formulation studies involving this deuterated

herbicide standard.

Introduction
Quizalofop-ethyl is a selective post-emergence herbicide belonging to the

aryloxyphenoxypropionate group. It is effective in controlling annual and perennial grass weeds

in a variety of broadleaf crops.[1] The herbicidal activity of Quizalofop-ethyl is primarily

attributed to its R-enantiomer, known as Quizalofop-p-ethyl.[2][3] The mechanism of action

involves the inhibition of the enzyme acetyl-CoA carboxylase (ACCase), a critical component in

the biosynthesis of fatty acids in susceptible plant species.[2][4][5]

Quizalofop-ethyl-d3 is a deuterated analog of Quizalofop-ethyl, commonly used as an internal

standard in analytical chemistry for the quantification of Quizalofop-ethyl residues in various

matrices. While specific quantitative solubility data for Quizalofop-ethyl-d3 is not readily

available in the literature, the solubility is expected to be nearly identical to its non-deuterated

counterpart. The inclusion of three deuterium atoms is unlikely to significantly alter its

physicochemical properties, including solubility in organic solvents. Therefore, the data

presented in this guide for Quizalofop-ethyl and Quizalofop-p-ethyl can be considered a very

close approximation for Quizalofop-ethyl-d3.
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Data Presentation: Solubility in Organic Solvents
The following table summarizes the available quantitative solubility data for Quizalofop-ethyl

and its active isomer, Quizalofop-p-ethyl, in a range of organic solvents. This data has been

compiled from various sources and is presented to facilitate easy comparison.

Solvent
Quizalofop-ethyl
Solubility (g/L)

Quizalofop-p-ethyl
Solubility (mg/L)

Temperature (°C)

Acetone 111 250,000 20

Acetone 650 - 20

Benzene 290 - 20

Ethanol 9 - 20

Ethanol 22 - 20

Hexane 2.6 - 20

Hexane 12 - 20

Methanol 64 - 20

Xylene 120 - 20

Xylene 360 - 20

Data compiled from multiple sources.[6] Variations in reported values may be due to

differences in experimental conditions and the specific isomer tested.

Experimental Protocols: Solubility Determination
The gravimetric method is a common and straightforward technique for determining the

solubility of a solid in a liquid.[7][8] The following is a detailed methodology for determining the

solubility of a compound like Quizalofop-ethyl-d3 in an organic solvent.

Objective: To determine the saturation solubility of Quizalofop-ethyl-d3 in a given organic

solvent at a specific temperature.
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Materials:

Quizalofop-ethyl-d3

Selected organic solvent(s)

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Glass vials with screw caps

Evaporating dish or pre-weighed container

Drying oven

Pipettes

Methodology:

Preparation of Saturated Solution:

Add an excess amount of Quizalofop-ethyl-d3 to a glass vial containing a known volume

of the organic solvent.

Seal the vial to prevent solvent evaporation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached and a saturated solution is formed. The presence of undissolved solid at the end

of this period confirms saturation.

Sample Collection and Filtration:

Allow the vial to stand undisturbed at the set temperature for a short period to let the

excess solid settle.
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Carefully draw a known volume of the supernatant (the clear, saturated solution) using a

pipette.

Filter the collected supernatant through a syringe filter (e.g., 0.22 µm PTFE) to remove

any undissolved microparticles. This step is crucial for accurate results.

Solvent Evaporation and Mass Determination:

Transfer the filtered saturated solution to a pre-weighed evaporating dish.

Record the exact weight of the dish with the solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without degrading the solute.

Continue drying until a constant weight of the residue (the dissolved Quizalofop-ethyl-d3)

is achieved.

Allow the dish to cool to room temperature in a desiccator and then weigh it on the

analytical balance.

Calculation of Solubility:

Calculate the mass of the dissolved Quizalofop-ethyl-d3 by subtracting the initial weight

of the empty evaporating dish from the final weight of the dish with the dried residue.

The solubility can then be expressed in various units, such as grams per liter (g/L) or

milligrams per milliliter (mg/mL), based on the mass of the solute and the initial volume of

the solvent used.

Mandatory Visualization
Signaling Pathway: Inhibition of Acetyl-CoA Carboxylase
The primary mode of action of Quizalofop-ethyl is the inhibition of the enzyme Acetyl-CoA

Carboxylase (ACCase). This enzyme catalyzes the first committed step in the biosynthesis of

fatty acids, which are essential for the formation of cell membranes and plant growth. By
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blocking this enzyme, Quizalofop-ethyl disrupts lipid synthesis, leading to the death of

susceptible grass species.[2][4][9]

Fatty Acid Biosynthesis Pathway
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Caption: Inhibition of ACCase by Quizalofop-ethyl disrupts the fatty acid synthesis pathway.

Experimental Workflow: Gravimetric Solubility
Determination
The following diagram illustrates the logical workflow for determining the solubility of

Quizalofop-ethyl-d3 using the gravimetric method as described in the experimental protocol

section.
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Caption: Workflow for the gravimetric determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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